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An Objective Comparison of the Optical Properties of Poly(bisphenol A carbonate)
Formulations

This guide provides a detailed comparison of the optical properties of various poly(bisphenol
A carbonate) (PC) formulations. Poly(bisphenol A carbonate) is a widely used thermoplastic
known for its exceptional impact resistance, high-temperature stability, and inherent
transparency, making it a material of choice for applications ranging from optical lenses and
medical devices to automotive headlamps and electronic displays.[1][2] However, different
grades and formulations of PC exhibit varying optical characteristics depending on the
additives and processing methods used.

This document is intended for researchers, scientists, and drug development professionals who
require a clear understanding of these differences to select the appropriate material for their
specific applications. The following sections present quantitative data, detailed experimental
protocols for key optical property measurements, and a visual workflow for assessing material
degradation.

Data Presentation: Comparison of Optical
Properties

The selection of a polycarbonate grade is often a trade-off between several performance
characteristics. For instance, the incorporation of flame-retardant additives can sometimes
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impact the material's natural transparency.[3] Similarly, while UV-stabilized grades are designed
to resist yellowing over time, their initial optical properties might differ slightly from general-
purpose grades.[4][5] The following table summarizes the key optical properties of several
representative poly(bisphenol A carbonate) formulations.
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Note: The values presented are typical and may vary based on the specific product, processing
conditions, and sample thickness. Direct comparison between different manufacturers should
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be made with caution.

Experimental Protocols

Accurate and reproducible measurement of optical properties is critical for quality control and
material selection. The following are detailed methodologies for the standard tests cited in this
guide.

Yellowness Index (Y1) per ASTM D1925

The Yellowness Index is a number calculated from spectrophotometric data that describes the
change in color of a plastic from clear or white toward yellow.[9][10] This test is crucial for
evaluating the degradation of polycarbonate, which is susceptible to yellowing upon exposure
to UV radiation.[5]

o Objective: To quantify the degree of yellowness of a plastic sample under daylight
illumination.[9]

o Apparatus: A spectrophotometer capable of measuring tristimulus values (X, Y, Z) of the
specimen relative to a magnesium oxide standard.[2]

o Methodology:

o Specimen Preparation: The test specimens should be of a uniform thickness and free of
any surface defects.

o Calibration: Calibrate the spectrophotometer according to the manufacturer's instructions.

o Measurement: Place the specimen in the spectrophotometer and measure the tristimulus
values (X, Y, Z) for CIE illuminant C.[10]

o Calculation: The Yellowness Index (Y1) is calculated using the following formula:[2] YI =
[100* (1.28* X -1.06 *2)]/Y

Haze and Luminous Transmittance per ASTM D1003

This test method measures two key optical properties: luminous transmittance, which is the
amount of incident light that passes through a material, and haze, which is the percentage of
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transmitted light that is scattered by more than 2.5 degrees from the incident beam.[8][11][12]
e Objective: To determine the haze and luminous transmittance of transparent plastics.[8]
o Apparatus: A hazemeter or a spectrophotometer equipped with an integrating sphere.[13]
o Methodology:
o Specimen Preparation: Specimens must be clean, flat, and free of scratches.

o Measurement: The procedure involves four measurements:

T1: Total light transmitted by the specimen.

T2: Light scattered by the instrument.

T3: Total light transmitted by both the specimen and the instrument.

T4: Light scattered by both the specimen and the instrument.
o Calculation:

» Total Transmittance (Tt) =T3/T1

» Diffuse Transmittance (Td) =[T4-T2*(T3/T1)]/T1

» Haze (%) = (Td / Tt) * 100

Refractive Index per ASTM D542

The refractive index is the ratio of the velocity of light in a vacuum to its velocity in a transparent
material.[14] It is a fundamental property used in the design of optical components.

o Objective: To measure the refractive index of transparent organic plastics.[15]
o Apparatus: An Abbe refractometer.[16]

o Methodology:
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o Specimen Preparation: The specimen must have a flat and highly polished surface to
ensure good contact with the refractometer prism.[17]

o Procedure: A drop of a suitable contacting liquid (with a refractive index higher than the
specimen) is placed on the refractometer prism.[17] The specimen is then placed firmly on
top.

o Measurement: A light source is used to illuminate the specimen. The operator adjusts the
refractometer's controls until the dividing line between the light and dark fields aligns with
the crosshairs in the eyepiece.[16][17] The refractive index is then read from the
instrument's scale.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of an experimental procedure to determine the
Yellowness Index of a poly(bisphenol A carbonate) formulation, a key indicator of its optical
stability.
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Workflow for Yellowness Index Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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